Cas no 132-28-5 ([1,1'-Biphenyl]-2-ol,phosphate (3:1) (9CI))

• Product Name: [1,1'-Biphenyl]-2-ol,phosphate (3:1) (9CI)
• CAS No: 132-28-5
• MF: C₃₆H₂₇O₄P
• MW: 554.570950746536
• CID: 145586
• PubChem ID: 67233
• Update Time: 2025-10-29

[1,1'-Biphenyl]-2-ol,phosphate (3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol,phosphate (3:1) (9CI)
• Tris(2-biphenyl) phosphate
• tris(2-phenylphenyl) phosphate
• (1,1'-Biphenyl)-2-ol, phosphate (3:1)
• AC1Q6SLI
• phosphoric acid tris-biphenyl-2-yl ester
• Phosphoric acid, tris(2-biphenylyl) ester
• Phosphorsaeure-tris-biphenyl-2-ylester
• SureCN473246
• Tris(2-biphenylyl) phosphate
• Tris-(biphenylyl-(2))-phosphat
• Tris(o-biphenylyl) phosphate
• tris(o-phenylphenyl) phosphate
• Tris-o-phenylphenyl phosphate
• [1,1'-Biphenyl]-2-ol, phosphate (3:1)
• phosphoric acid tris(2-phenylphenyl) ester
• Tri([1,1'-biphenyl]-2-yl) phosphate
• Tri-(2-biphenylyl)-phosphat
• 2-([Bis([1,1'-biphenyl]-2-yloxy)phosphoryl]oxy)-1,1'-biphenyl #
• [1, phosphate (3:1)
• NSC 2886
• QEEHNBQLHFJCOV-UHFFFAOYSA-N
• NSC2886
• SCHEMBL473246
• NIOSH/DV7655000
• 2-Biphenylyl phosphate, tri-
• 132-28-5
• Tri[1,1'-biphenyl]-2-yl phosphate
• NSC-2886
• 2-Biphenylol, phosphate (3:1)
• DTXSID10927491
• DV76550000

• Inchi： 1S/C36H27O4P/c37-41(38-34-25-13-10-22-31(34)28-16-4-1-5-17-28,39-35-26-14-11-23-32(35)29-18-6-2-7-19-29)40-36-27-15-12-24-33(36)30-20-8-3-9-21-30/h1-27H
• InChI Key： QEEHNBQLHFJCOV-UHFFFAOYSA-N
• SMILES： P(=O)(OC1=CC=CC=C1C1C=CC=CC=1)(OC1=CC=CC=C1C1C=CC=CC=1)OC1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 554.16481
• Monoisotopic Mass: 554.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.222
• Boiling Point: 674.9°C at 760 mmHg
• Flash Point: 374.4°C
• Refractive Index: 1.63
• PSA: 44.76
• LogP: 10.33250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2-ol,phosphate (3:1) (9CI)

[1,1'-Biphenyl]-2-ol, Phosphate (3:1) (9CI)

[1,1'-Biphenyl]-2-ol, Phosphate (3:1) (9CI) is a versatile compound with the CAS number 132-28-5. This compound is widely recognized in the chemical and pharmaceutical industries for its unique properties and diverse applications. The biphenyl structure of this compound contributes to its stability and reactivity, making it a valuable component in various chemical reactions and formulations.

The phosphate ester derivative of [1,1'-biphenyl]-2-ol enhances its solubility in polar solvents, which is particularly advantageous in pharmaceutical applications. Recent studies have highlighted its potential as a bioactive agent in drug delivery systems. Researchers have explored its ability to act as a pro-drug carrier, where the phosphate group can be cleaved under specific physiological conditions to release the active biphenyl derivative. This mechanism has shown promise in targeted drug delivery, minimizing systemic toxicity while maximizing therapeutic efficacy.

In the field of materials science, [1,1'-biphenyl]-2-ol, phosphate (3:1) has been investigated for its role in the synthesis of advanced polymers and composites. Its ability to form stable ester linkages makes it a useful building block for creating high-performance materials with tailored mechanical and thermal properties. A recent study published in *Advanced Materials* demonstrated its application in the development of biodegradable polymers for use in biomedical devices.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, the use of enzymatic catalysts has been reported to significantly improve the yield and purity of [1,1'-biphenyl]-2-ol, phosphate (3:1) while reducing waste generation.

From an environmental perspective, the biodegradability of [1,1'-biphenyl]-2-ol, phosphate (3:1) has been a topic of interest. Studies conducted by environmental chemists have shown that under aerobic conditions, this compound undergoes rapid degradation into non-toxic byproducts. This characteristic makes it a more sustainable alternative to traditional phosphate esters that persist longer in the environment.

In conclusion, [1,1'-biphenyl]-2-ol, phosphate (3:1) (9CI) with CAS number 132-28-5 is a multifaceted compound with significant potential across various industries. Its unique chemical properties and versatile applications continue to drive research and development efforts. As new studies emerge highlighting its innovative uses and improved synthesis methods, this compound is poised to play an even greater role in advancing modern chemistry and materials science.